Pycnidiophorones A–D, four new cytochalasans from the wetland derived fungus Pycnidiophora dispersa†
RSC Advances Pub Date: 2020-11-05 DOI: 10.1039/D0RA08072A
Abstract
Pycnidiophorones A–D (1–4), four new cytochalasans with a rare 5/6/6/5/6 pentacyclic skeleton incorporating the unique 12-oxatricyclo[6.3.1.02,7]dodecane core, and six known depsidones (5–10) were isolated from cultures of the wetland-soil-derived fungus Pycnidiophora dispersa. Their chemical structures were unambiguously determined using NMR spectroscopic data. The absolute configurations of 1 and 3 were assigned by electronic circular dichroism (ECD) calculations. Compounds 1–10 showed moderate cytotoxicity against a panel of five human tumor cell lines.
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Journal Name：RSC Advances
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CAS no.: 89640-58-4
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